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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

For researchers, scientists, and professionals in drug development, precise molecular data is

paramount for experimental accuracy and model integrity. This guide provides a focused

examination of the molecular weight of Dimethylamine-13C2, an isotopically labeled

compound crucial for various analytical applications.

Core Molecular Data
Dimethylamine-13C2 is a stable isotope-labeled version of dimethylamine where the two

carbon atoms are replaced with the Carbon-13 isotope. This labeling is instrumental in tracer

studies, metabolic pathway analysis, and as an internal standard in mass spectrometry-based

quantification.

The key quantitative data for Dimethylamine-13C2 is summarized in the table below.

Property Value Source

Molecular Formula (¹³CH₃)₂NH PubChem[1]

Molecular Weight 47.069 g/mol PubChem[1]

Monoisotopic Mass 47.064558898 Da PubChem[1]

The molecular weight is a weighted average of the masses of the molecule's constituent atoms

in their natural isotopic abundances, while the monoisotopic mass is calculated using the mass

of the most abundant isotope of each element. For an isotopically labeled compound like
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Dimethylamine-13C2, where the intention is to have a high incorporation of ¹³C, the

monoisotopic mass and the molecular weight are very close.

Logical Relationship of Molecular Weight
Calculation
The calculation of the molecular weight for Dimethylamine-13C2 is a direct summation of the

atomic weights of its constituent isotopes. The logical flow for this determination is

straightforward.

Caption: Logical workflow for calculating the molecular weight of Dimethylamine-13C2.

Experimental Protocols and Signaling Pathways
The determination of a compound's molecular weight is a fundamental calculation based on its

atomic composition and is not determined through experimental protocols in the traditional

sense. The values presented are derived from the standard atomic weights of the constituent

isotopes.

Similarly, Dimethylamine-13C2 is a simple organic molecule and does not directly participate

in or have its own signaling pathways. It is used as a tool to study existing biological pathways.

Therefore, a signaling pathway diagram for this compound is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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